Cas no 132807-20-6 (ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE)

• Product Name: ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE
• CAS No: 132807-20-6
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 5716321
• PubChem ID: 138109489
• Update Time: 2025-11-05

ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

• 132807-20-6
• ETHYL2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE
• ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE
• 2-Pyridineacetic acid, 5-(phenylmethoxy)-, ethyl ester

• Inchi： 1S/C16H17NO3/c1-2-19-16(18)10-14-8-9-15(11-17-14)20-12-13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3
• InChI Key： ZDSJYICVTHVXPK-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C=C1)CC(=O)OCC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.12084340g/mol
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±32.0 °C(Predicted)
• pka: 3.06±0.10(Predicted)

Additional information on ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE

Professional Introduction to ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE (CAS No. 132807-20-6)

ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE, a compound with the chemical formula C₁₃H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural features and potential applications in drug development. The presence of both a benzyloxy group and a pyridine ring in its molecular structure makes it a versatile intermediate for various synthetic pathways. The CAS number 132807-20-6 uniquely identifies this compound, ensuring precise classification and reference in scientific literature and industrial applications.

The< strong>BENZYLOXY group attached to the pyridine ring introduces a level of electronic richness and steric hindrance that can influence the reactivity and binding properties of the molecule. This feature is particularly valuable in medicinal chemistry, where such modifications can enhance the pharmacokinetic profiles of drug candidates. The< strong>pyridine moiety, on the other hand, is a well-documented pharmacophore found in numerous bioactive compounds. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a preferred scaffold in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE has emerged as a promising intermediate in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against enzymes involved in cancer progression. These derivatives often leverage the< strong>BENZYLOXY group for enhanced solubility and bioavailability, while the< strong>pyridine ring contributes to target specificity.

The< strong>ethyl acetate moiety at the 2-position of the molecule serves as a versatile handle for further functionalization. This allows chemists to introduce additional substituents or modify existing ones, tailoring the compound's properties for specific applications. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with desirable pharmacological profiles. The synthesis of ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE typically involves multi-step organic reactions, including condensation, alkylation, and esterification processes.

Recent advancements in computational chemistry have further enhanced the utility of ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE in drug design. Molecular modeling studies have revealed that derivatives of this compound can effectively bind to target proteins through induced fit mechanisms. This binding mode is particularly advantageous for developing drugs with high affinity and selectivity. Moreover, virtual screening techniques have been employed to identify potential lead candidates derived from this scaffold, significantly accelerating the drug discovery process.

The pharmaceutical industry has also explored ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE as a building block for novel therapeutic agents with anti-inflammatory and antimicrobial properties. Researchers have synthesized analogs that exhibit significant activity against bacterial strains resistant to conventional antibiotics. The< strong>BENZYLOXY group plays a critical role in these derivatives by modulating their interactions with bacterial enzymes and cell membranes. Similarly, the< strong>pyridine ring contributes to their ability to disrupt essential bacterial metabolic pathways.

In conclusion, ETHYL 2-(5-(BENZYLOXY)PYRIDIN-2-YL)ACETATE (CAS No. 132807-20-6) represents a valuable asset in modern pharmaceutical chemistry. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into its derivatives continues to uncover new therapeutic possibilities, underscoring its importance in drug development efforts worldwide.